Cas no 142929-49-5 (Boc-NH-PEG1-CH2COOH)

Boc-NH-PEG1-CH2COOH is a heterobifunctional polyethylene glycol (PEG) derivative featuring a Boc-protected amine group at one terminus and a carboxylic acid group at the other. The short PEG spacer enhances solubility while minimizing steric hindrance, making it useful for bioconjugation and linker applications in peptide synthesis and drug delivery. The Boc group provides orthogonality for selective deprotection under mild acidic conditions, enabling controlled functionalization. The carboxylic acid moiety allows for further coupling via amide or ester bonds. This compound is particularly valuable in medicinal chemistry and materials science due to its stability, versatility, and compatibility with standard synthetic protocols.
Boc-NH-PEG1-CH2COOH structure
Boc-NH-PEG1-CH2COOH structure
Product Name:Boc-NH-PEG1-CH2COOH
CAS No:142929-49-5
MF:C9H17NO5
MW:219.234983205795
MDL:MFCD13185148
CID:64742
PubChem ID:15000283
Update Time:2025-06-07

Boc-NH-PEG1-CH2COOH Chemical and Physical Properties

Names and Identifiers

    • 2-(2-((tert-Butoxycarbonyl)amino)ethoxy)acetic acid
    • Acetic acid, [2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]- (9CI)
    • 5-(t-Butyloxycarbonyl-amino)-3-oxapentanoic acid, [2-(Boc-amino)ethoxy]acetic acid, dicyclohexylamine
    • Boc-O1Pen-OH*DCHA
    • 5-[[(tert-Butoxy)carbonyl]amino]-3-oxapentanoic acid
    • (2-Boc-Aminoethoxy)acetic acid
    • 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]acetic acid
    • 2-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]Acetic acid
    • Boc-5-Amino-3-oxapentanoic acid DCHA
    • BOC-5-AMINO-3-OXAPENTANOIC ACID•DCHA
    • AmbotzBAA5240
    • Boc-NH-PEG1-CH2COOH
    • (2-Boc-amino-ethoxy)acetic acid
    • HY-140476
    • (2-Boc-amino-ethoxy)-acetic acid
    • 5-(t-butyloxycarbonyl-amino)-3-oxapentanoic acid
    • EN300-74705
    • A807986
    • {2-[(TERT-BUTOXYCARBONYL)AMINO]ETHOXY}ACETIC ACID
    • 5-tert.-butoxycarbonylamino-3-oxavaleric acid
    • AKOS015908991
    • SY033318
    • F52563
    • 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethanoic acid
    • N-Boc-2-(2-aminoethoxy)acetic Acid
    • UPBQMAHYLWJGDW-UHFFFAOYSA-N
    • AC-26585
    • Aceticacid,[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-(9CI)
    • 2-[2-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]ethoxy]acetic acid
    • BocNH-PEG1-CH2COOH
    • 142929-49-5
    • t-boc-N-amido-PEG1-acetic acid
    • BP-22041
    • Acetic acid, 2-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-
    • SCHEMBL320644
    • Boc-5-Amino-3-oxapentanoic acid
    • MFCD09909935
    • DTXSID40566756
    • t-Boc-N-amido-PEG1-CH2CO2H
    • CS-0115466
    • AM808137
    • 2-(2-([(tert-Butoxy)carbonyl]amino)ethoxy)acetic acid
    • 2-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)acetic acid
    • t-Boc-N-Amido-PEG1-CH2COOH
    • FS-5758
    • FT-0711877
    • Z1171159734
    • Acetic acid, [2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-
    • N-Boc-(2-aminoethoxy)acetic acid
    • MDL: MFCD13185148
    • Inchi: 1S/C9H17NO5/c1-9(2,3)15-8(13)10-4-5-14-6-7(11)12/h4-6H2,1-3H3,(H,10,13)(H,11,12)
    • InChI Key: UPBQMAHYLWJGDW-UHFFFAOYSA-N
    • SMILES: O(C(NCCOCC(=O)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 219.11100
  • Monoisotopic Mass: 219.11067264 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 219.23
  • XLogP3: 0.4
  • Topological Polar Surface Area: 84.9Ų

Experimental Properties

  • Density: 1.151
  • Boiling Point: 391.2℃/760mmHg
  • Flash Point: 391.2 °C at 760 mmHg
  • Refractive Index: 1.462
  • PSA: 84.86000
  • LogP: 1.00320

Boc-NH-PEG1-CH2COOH Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:−20°C

Boc-NH-PEG1-CH2COOH Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Boc-NH-PEG1-CH2COOH Production Method

Boc-NH-PEG1-CH2COOH Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:142929-49-5)Boc-NH-PEG1-CH2COOH
Order Number:A807986
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:48
Price ($):409.0
Email:sales@amadischem.com

Boc-NH-PEG1-CH2COOH Related Literature

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Amadis Chemical Company Limited
(CAS:142929-49-5)Boc-NH-PEG1-CH2COOH
A807986
Purity:99%
Quantity:25g
Price ($):409.0
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